Cas no 1229383-37-2 (Imidazo[1,2-c]pyrimidin-7-amine)
![Imidazo[1,2-c]pyrimidin-7-amine structure](https://www.kuujia.com/scimg/cas/1229383-37-2x300.png)
1229383-37-2 structure
Product Name:Imidazo[1,2-c]pyrimidin-7-amine
CAS No:1229383-37-2
Molecular Formula:C6H6N4
Molecular Weight:134.13864
MDL:MFCD19207963
CID:1102500
PubChem ID:55290943
Imidazo[1,2-c]pyrimidin-7-amine Properties
Names and Identifiers
-
- Imidazo[1,2-c]pyrimidin-7-amine
- SCHEMBL2396040
- MFCD19207963
- SB75601
- CS-0199291
- DB-108992
- 1229383-37-2
- BS-50205
- 7-aminoimidazo[1,2,c]pyrimidine
- EN300-697914
- E77883
- AKOS006364751
- DTXSID501304913
- 7-aMinoiMidazo[1,2-c]pyriMidine
-
- MDL: MFCD19207963
- InChIKey: CUIUAAJPJLQXAK-UHFFFAOYSA-N
- Inchi: InChI=1S/C6H6N4/c7-5-3-6-8-1-2-10(6)4-9-5/h1-4H,7H2
- SMILES: C1=CN2C=NC(=CC2=N1)N
Computed Properties
- Exact Mass: 134.059246208g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 0
- Monoisotopic Mass: 134.059246208g/mol
- Heavy Atom Count: 10
- Complexity: 127
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 56.2Ų
Imidazo[1,2-c]pyrimidin-7-amine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P000K8T-100mg |
7-aMinoiMidazo[1,2,c]pyriMidine |
1229383-37-2 | 95% | 100mg |
$222.00 | ||
A2B Chem LLC | AA25437-100mg |
Imidazo[1,2-c]pyrimidin-7-amine |
1229383-37-2 | 95% | 100mg |
$62.00 | 2024-04-20 | |
Aaron | AR000KH5-10mg |
7-Aminoimidazo[1,2,c]pyrimidine |
1229383-37-2 | 95% | 10mg |
$49.00 | 2025-02-11 | |
abcr | AB594404-250mg |
Imidazo[1,2-c]pyrimidin-7-amine; . |
1229383-37-2 | 250mg |
€236.80 | 2024-07-19 | ||
Ambeed | A170246-50mg |
Imidazo[1,2-c]pyrimidin-7-amine |
1229383-37-2 | 95% | 50mg |
$56.0 | 2025-02-21 | |
Chemenu | CM165463-250mg |
7-AminoiMidazo[1,2,c]pyrimidine |
1229383-37-2 | 95% | 250mg |
$222 | 2023-11-21 | |
Enamine | EN300-697914-0.05g |
imidazo[1,2-c]pyrimidin-7-amine |
1229383-37-2 | 95% | 0.05g |
$312.0 | 2023-05-27 | |
eNovation Chemicals LLC | Y0993550-5g |
Imidazo[1,2-c]pyrimidin-7-amine |
1229383-37-2 | 95% | 5g |
$1700 | 2022-04-26 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTP212-100mg |
imidazo[1,2-c]pyrimidin-7-amine |
1229383-37-2 | 95% | 100mg |
¥797.0 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1269961-100mg |
Imidazo[1,2-c]pyrimidin-7-amine |
1229383-37-2 | 97% | 100mg |
¥969.00 |
Imidazo[1,2-c]pyrimidin-7-amine Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:1229383-37-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1229383-37-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Imidazo[1,2-c]pyrimidin-7-amine Related Literature
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Benedetta Marmiroli,Gianluca Grenci,Fernando Cacho-Nerin,Barbara Sartori,Enrico Ferrari,Peter Laggner,Luca Businaro,Heinz Amenitsch Lab Chip, 2009,9, 2063-2069
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Felix Lee,Meng-Che Tsai,Ming-Hsien Lin,Yatim Lailun Ni'mah,Sunny Hy,Chao-Yen Kuo,Ju-Hsiang Cheng,John Rick,Wei-Nien Su J. Mater. Chem. A, 2017,5, 6708-6715
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4. Front cover
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Rola Mouawia,Ahmad Mehdi,Catherine Reyé,Robert Corriu New J. Chem., 2006,30, 1077-1082
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8. Single-molecule binding characterization of primosomal protein PriA involved in replication restart†Tzu-Yu Lee,Yi-Ching Li,Min-Guan Lin,Chwan-Deng Hsiao,Hung-Wen Li Phys. Chem. Chem. Phys., 2021,23, 13745-13751
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Zhongyuan Huang,Chuanhui Li,Fanyan Zeng,Chaopeng Fu,Yafei Kuang J. Mater. Chem., 2012,22, 1781-1785
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Hekai Zhu,Minghao Fang,Zhaohui Huang,Yan'gai Liu,Kai Chen,Chao Tang,Meng Wang,Lina Zhang,Xiaowen Wu RSC Adv., 2016,6, 56069-56076
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1229383-37-2)Imidazo[1,2-c]pyrimidin-7-amine

Purity:99%
Quantity:1g
Price($):342.0